Cas no 2172500-34-2 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid
• CAS No: 2172500-34-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6355113
• PubChem ID: 165606980
• Update Time: 2025-10-12

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid
• 2172500-34-2
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid
• EN300-1490863

• Inchi： 1S/C26H30N2O5/c1-2-8-17(15-23(29)28-26(24(30)31)13-7-14-26)27-25(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22H,2,7-8,13-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： ADTAYXICVGVOTQ-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(CC(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid (CAS: 2172500-34-2)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid (CAS: 2172500-34-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key findings in recent literature highlights the role of this compound in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential due to their enhanced stability and selectivity. Researchers have utilized the Fmoc-protected amino acid derivative to facilitate the incorporation of non-natural amino acids into peptide chains, thereby expanding the chemical diversity of peptide-based therapeutics. The cyclobutane ring, in particular, has been shown to confer conformational rigidity, which can improve binding affinity and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, investigators demonstrated the utility of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid in the development of protease inhibitors. The compound was used to synthesize a series of cyclobutane-containing peptides that exhibited potent inhibitory activity against HIV-1 protease, with IC50 values in the nanomolar range. This research underscores the potential of this molecule in addressing challenges related to drug resistance and off-target effects in antiviral therapies.

Another area of active research involves the use of this compound in the design of prodrugs. Its Fmoc group can be selectively deprotected under mild conditions, making it an attractive candidate for the development of stimuli-responsive drug delivery systems. Recent work has explored its incorporation into polymeric nanoparticles, where it serves as a linker that can be cleaved by specific enzymes or pH changes, thereby enabling controlled release of therapeutic agents.

Despite these promising advancements, challenges remain in optimizing the synthetic routes for large-scale production of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid. Current methods often involve multi-step reactions with moderate yields, prompting ongoing efforts to develop more efficient and sustainable protocols. Recent innovations in flow chemistry and biocatalysis offer potential solutions to these limitations, as evidenced by a 2024 study in Organic Process Research & Development.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid (CAS: 2172500-34-2) represents a versatile and valuable tool in modern drug discovery and development. Its unique structural features and functional groups enable diverse applications, from peptide therapeutics to smart drug delivery systems. Continued research into its synthesis and applications is expected to yield further breakthroughs in the coming years.